Cas no 125910-07-8 (Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy-)

Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy- structure

125910-07-8 structure

Product Name:Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy-

CAS No:125910-07-8

MF:C₁₈H₂₀O₄

MW:300.349005699158

CID:1218768

PubChem ID:9817804

Update Time:2024-11-07

Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy-
- 3,3',5,5'-tetramethoxy-trans-stilbene
- SCHEMBL1743365
- (E)-3,5,30,50-Tetramethoxystilbene
- CHEMBL441035
- 1-[(E)-2-(3,5-dimethoxyphenyl)vinyl]-3,5-dimethoxybenzene
- SCHEMBL1743363
- BDBM50108049
- 125910-07-8
- Inchi： 1S/C18H20O4/c1-19-15-7-13(8-16(11-15)20-2)5-6-14-9-17(21-3)12-18(10-14)22-4/h5-12H,1-4H3/b6-5+
- InChI Key： PVCLRSRSMZBWMF-AATRIKPKSA-N
- SMILES： COC1C=C(/C=C/C2C=C(OC)C=C(OC)C=2)C=C(OC)C=1

Computed Properties

Exact Mass: 300.1362
Monoisotopic Mass: 300.13615911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 36.9Å²

Experimental Properties

Density: 1.117±0.06 g/cm3(Predicted)
Melting Point: 129-135 °C
Boiling Point: 454.7±40.0 °C(Predicted)
PSA: 36.92

Benzene, 1,1'-(1E)-1,2-ethenediylbis[3,5-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E1539-200mg	trans-1,2-Bis(3,5-dimethoxyphenyl)ethene	125910-07-8	>95.0%(GC)	200mg	¥690.00	2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1957178-250mg	(E)-1,2-Bis(3,5-dimethoxyphenyl)ethene	125910-07-8	98%	250mg	￥2476.00	2024-08-09

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